Cas no 61981-62-2 (Acridine, 2-chloro-9-phenoxy-)

• Product Name: Acridine, 2-chloro-9-phenoxy-
• CAS No: 61981-62-2
• MF: C₁₉H₁₂ClNO
• MW: 305.757683753967
• CID: 461727
• PubChem ID: 71390851
• Update Time: 2025-04-19

Acridine, 2-chloro-9-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Acridine, 2-chloro-9-phenoxy-
• 2-chloro-9-phenoxyacridine
• 61981-62-2
• DTXSID20812748

• Inchi： 1S/C19H12ClNO/c20-13-10-11-18-16(12-13)19(22-14-6-2-1-3-7-14)15-8-4-5-9-17(15)21-18/h1-12H
• InChI Key： OUQOLFIGVPTKMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C=CC=CC=1N=2)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.06086
• Monoisotopic Mass: 305.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12